Cas no 1261523-79-8 (2'-Chloromethyl-2,3,4,5,6,3'-hexafluorobiphenyl)

• Product Name: 2'-Chloromethyl-2,3,4,5,6,3'-hexafluorobiphenyl
• CAS No: 1261523-79-8
• MF: C₁₃H₅ClF₆
• MW: 310.622223615646
• CID: 4997640
• Update Time: 2025-07-21

2'-Chloromethyl-2,3,4,5,6,3'-hexafluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Chloromethyl-2,3,4,5,6,3'-hexafluorobiphenyl

• Inchi： 1S/C13H5ClF6/c14-4-6-5(2-1-3-7(6)15)8-9(16)11(18)13(20)12(19)10(8)17/h1-3H,4H2
• InChI Key： BYENITXOOVWPOR-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=CC=1C1C(=C(C(=C(C=1F)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 4.5
• Topological Polar Surface Area: 0

Additional information on 2'-Chloromethyl-2,3,4,5,6,3'-hexafluorobiphenyl

Professional Introduction to Compound with CAS No. 1261523-79-8 and Product Name: 2'-Chloromethyl-2,3,4,5,6,3'-hexafluorobiphenyl

The compound identified by the CAS number 1261523-79-8 and the product name 2'-Chloromethyl-2,3,4,5,6,3'-hexafluorobiphenyl represents a significant advancement in the field of specialty chemicals and pharmaceutical intermediates. This compound belongs to a class of biphenyl derivatives that have garnered considerable attention due to their unique structural properties and potential applications in medicinal chemistry and material science.

The molecular structure of 2'-Chloromethyl-2,3,4,5,6,3'-hexafluorobiphenyl features a biphenyl core substituted with fluorine atoms at multiple positions, which imparts exceptional stability and reactivity. The presence of a chloromethyl group at the 2' position further enhances its utility as a synthetic intermediate. This configuration makes it an attractive candidate for the development of novel compounds with tailored biological activities.

In recent years, there has been growing interest in fluorinated biphenyl derivatives due to their enhanced lipophilicity and metabolic stability. These properties are particularly valuable in drug design, where optimizing pharmacokinetic profiles is crucial for therapeutic efficacy. The fluorine atoms in 2'-Chloromethyl-2,3,4,5,6,3'-hexafluorobiphenyl contribute to its resistance to metabolic degradation, thereby extending the half-life of drugs derived from this scaffold.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of biologically active molecules. Researchers have leveraged its reactive chloromethyl group to introduce various functional groups into complex molecular architectures. This capability is particularly useful in the development of small-molecule inhibitors targeting specific enzymes or receptors involved in disease pathways.

Recent studies have highlighted the potential of 2'-Chloromethyl-2,3,4,5,6,3'-hexafluorobiphenyl in the synthesis of antiviral and anticancer agents. For instance, its structural motif has been incorporated into molecules that exhibit inhibitory activity against viral proteases and kinases. The fluorinated backbone provides the necessary steric hindrance and electronic properties to enhance binding affinity to biological targets.

The compound's versatility extends beyond pharmaceutical applications. In material science, fluorinated biphenyl derivatives are being explored for their use in advanced polymers and coatings. The stability imparted by fluorine atoms makes these materials resistant to chemical degradation and environmental stressors. This has opened up new possibilities for high-performance materials used in aerospace, electronics, and automotive industries.

The synthesis of 2'-Chloromethyl-2,3,4,5,6,3'-hexafluorobiphenyl involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms efficiently into the biphenyl core. These methods align with contemporary trends toward sustainable chemistry and reduced waste generation.

The compound's potential as a building block for drug discovery has been underscored by several recent publications. Researchers have demonstrated its utility in generating libraries of diverse compounds for high-throughput screening assays. The ability to rapidly modify its structure allows for rapid optimization of lead compounds with improved pharmacological profiles.

In conclusion,2'-Chloromethyl-2,3,4,5,6,3'-hexafluorobiphenyl represents a promising candidate for both academic research and industrial applications. Its unique structural features make it a valuable tool for synthetic chemists seeking to develop novel therapeutics and advanced materials. As research continues to uncover new applications for fluorinated biphenyl derivatives,CAS No. 1261523-79-8 will likely remain at the forefront of innovation in specialty chemicals.